Cas no 1807094-01-4 (3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol
• CAS No: 1807094-01-4
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4893155
• Update Time: 2025-06-12

3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol

• Inchi： 1S/C8H8F2INO/c1-4-5(11)2-12-6(3-13)7(4)8(9)10/h2,8,13H,3H2,1H3
• InChI Key： LIPXZUYEJCTTSO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CO)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol

3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol (CAS No. 1807094-01-4): An Overview of a Promising Compound in Medicinal Chemistry

3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol (CAS No. 1807094-01-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol is characterized by a pyridine ring substituted with a difluoromethyl group at the 3-position, an iodine atom at the 5-position, and a methyl group at the 4-position. Additionally, the 2-position of the pyridine ring is substituted with a hydroxymethyl group. This combination of substituents imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol in several therapeutic areas. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. The presence of the difluoromethyl group and the iodine atom may contribute to enhanced antiviral efficacy by modulating key viral enzymes or interfering with viral replication processes.

In addition to its antiviral properties, 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol has also shown promise as a potential anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action is believed to involve disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The synthesis of 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the sequential functionalization of a pyridine scaffold through selective substitution reactions. For example, starting from 4-methylpyridine, the introduction of the difluoromethyl group can be achieved using a nucleophilic substitution reaction with difluoroiodomethane. Subsequent iodination at the 5-position can be accomplished using an electrophilic aromatic substitution reaction with iodine or an iodonium salt. Finally, the hydroxymethylation step can be performed using formaldehyde and sodium borohydride as reducing agents.

The physical properties of 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol, such as its solubility and stability, are critical for its practical application in drug development. Experimental data indicate that this compound exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability under various conditions, including temperature and pH, has also been evaluated to ensure its suitability for formulation and delivery.

In conclusion, 3-(Difluoromethyl)-5-iodo-4-methylpyridine-2-methanol (CAS No. 1807094-01-4) is a promising compound with diverse potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development as an antiviral or anticancer agent. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential.